Cas no 132850-45-4 (8-Quinolinesulfonic acid, 2-phenyl-6-propyl-)

• Product Name: 8-Quinolinesulfonic acid, 2-phenyl-6-propyl-
• CAS No: 132850-45-4
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 899243
• Update Time: 2025-04-19

8-Quinolinesulfonic acid, 2-phenyl-6-propyl- Chemical and Physical Properties

Names and Identifiers

• 8-Quinolinesulfonic acid, 2-phenyl-6-propyl-

• Inchi： 1S/C18H17NO3S/c1-2-6-13-11-15-9-10-16(14-7-4-3-5-8-14)19-18(15)17(12-13)23(20,21)22/h3-5,7-12H,2,6H2,1H3,(H,20,21,22)
• InChI Key： QVNKPCXYKYSABX-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(CCC)C=C2S(O)(=O)=O)=CC=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 327.09301
• Monoisotopic Mass: 327.093
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 481
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2

Experimental Properties

• PSA: 67.26